Cas no 105909-55-5 (4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid)
4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid
- AKOS015441114
- CS-0345549
- EN300-1984441
- 105909-55-5
-
- Inchi: 1S/C11H14ClNO3/c1-16-10-3-2-7(4-9(10)12)8(6-13)5-11(14)15/h2-4,8H,5-6,13H2,1H3,(H,14,15)
- InChI Key: FNFBADJFROVIIB-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(CN)CC(=O)O)OC
Computed Properties
- Exact Mass: 243.0662210g/mol
- Monoisotopic Mass: 243.0662210g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 72.6Ų
4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1984441-0.05g |
4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid |
105909-55-5 | 0.05g |
$587.0 | 2023-09-16 | ||
| Enamine | EN300-1984441-0.1g |
4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid |
105909-55-5 | 0.1g |
$615.0 | 2023-09-16 | ||
| Enamine | EN300-1984441-0.25g |
4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid |
105909-55-5 | 0.25g |
$642.0 | 2023-09-16 | ||
| Enamine | EN300-1984441-0.5g |
4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid |
105909-55-5 | 0.5g |
$671.0 | 2023-09-16 | ||
| Enamine | EN300-1984441-1.0g |
4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid |
105909-55-5 | 1g |
$943.0 | 2023-05-31 | ||
| Enamine | EN300-1984441-2.5g |
4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid |
105909-55-5 | 2.5g |
$1370.0 | 2023-09-16 | ||
| Enamine | EN300-1984441-5.0g |
4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid |
105909-55-5 | 5g |
$2732.0 | 2023-05-31 | ||
| Enamine | EN300-1984441-10.0g |
4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid |
105909-55-5 | 10g |
$4052.0 | 2023-05-31 | ||
| Enamine | EN300-1984441-1g |
4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid |
105909-55-5 | 1g |
$699.0 | 2023-09-16 | ||
| Enamine | EN300-1984441-5g |
4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid |
105909-55-5 | 5g |
$2028.0 | 2023-09-16 |
4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid
Introduction to 4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid (CAS No. 105909-55-5) and Its Emerging Applications in Chemical Biology
4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid, identified by its unique Chemical Abstracts Service (CAS) number 105909-55-5, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and drug discovery. This molecule, featuring a bifunctional amino acid-like backbone with distinct aromatic and chloro-methoxy substituents, presents a versatile scaffold for the development of novel bioactive agents. The precise arrangement of its functional groups not only enhances its pharmacological potential but also opens up diverse avenues for synthetic modifications, making it a subject of intense research interest.
The structural motif of 4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid incorporates several key pharmacophoric elements that are highly relevant to modern medicinal chemistry. The presence of an amino group at the terminal position provides a nucleophilic site for further derivatization, while the carboxylic acid moiety allows for salt formation and interaction with biological targets. The aromatic ring system, substituted with both chloro and methoxy groups, introduces electronic and steric effects that can modulate binding affinity and selectivity. Such structural features are particularly valuable in designing molecules that interact with enzymes or receptors in complex biological pathways.
Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the therapeutic potential of 4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid more efficiently than ever before. Studies have highlighted its potential as a lead compound in the development of inhibitors targeting various disease-related pathways. For instance, preliminary computational docking studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammation and oxidative stress, which are key factors in chronic diseases such as arthritis and neurodegenerative disorders. These findings align with the growing emphasis on small-molecule modulators that can fine-tune biological processes without excessive side effects.
The synthesis of 4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid has been optimized through multiple synthetic routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the condensation of 3-chloro-4-methoxybenzaldehyde with glycine derivatives under basic conditions, followed by functional group transformations to introduce the amino group at the desired position. Alternative methods employ enzymatic or catalytic processes to enhance selectivity and minimize byproduct formation. These synthetic strategies underscore the compound's accessibility for further structural diversification, which is crucial for identifying optimized derivatives with enhanced pharmacological properties.
In the realm of drug discovery, 4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid has been investigated as a precursor for more complex peptidomimetics. By leveraging its rigid backbone and variable side chains, researchers have designed molecules that mimic natural peptides while avoiding their limitations, such as susceptibility to proteolytic degradation. This approach has led to the development of novel therapeutic agents with improved bioavailability and stability. For example, derivatives of this compound have shown promise in preclinical studies as modulators of growth factor signaling pathways, which play a critical role in tissue repair and regeneration.
The role of 4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid in addressing unmet medical needs is further highlighted by its potential applications in precision medicine. By integrating structural biology insights with synthetic chemistry innovations, researchers aim to develop personalized therapeutics tailored to individual patient profiles. This compound's versatility allows it to be modified into prodrugs or targeted delivery systems, ensuring that active pharmaceutical ingredients reach their intended biological targets efficiently. Such advancements are particularly relevant in oncology, where precision targeting can minimize systemic toxicity while maximizing therapeutic efficacy.
Eco-friendly synthetic methodologies have also been explored in the production of 4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid, reflecting the broader shift toward sustainable chemical practices. Green chemistry principles have been applied to reduce waste generation, lower energy consumption, and minimize hazardous solvent use. For instance, biocatalytic routes employing engineered enzymes have demonstrated high selectivity under mild reaction conditions, aligning with regulatory pressures to improve environmental sustainability. These efforts not only enhance the economic viability of producing this compound but also contribute to global efforts aimed at reducing the environmental footprint of pharmaceutical manufacturing.
The future prospects for 4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid are promising, given its multifaceted utility across multiple domains of chemical biology and drug discovery. Ongoing research is focused on expanding its pharmacological profile through structure-based drug design and innovative molecular engineering techniques. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications, bringing new therapeutic options to patients worldwide. As our understanding of biological systems continues to evolve, compounds like 105909-55-5 will remain indispensable tools for exploring novel treatment strategies.
105909-55-5 (4-amino-3-(3-chloro-4-methoxyphenyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)